6-Oxo-1,6-dihydropyridine-2-carbaldehyde

• IUPAC Name: 6-oxo-1H-pyridine-2-carbaldehyde
• InChI: InChI=1S/C6H5NO2/c8-4-5-2-1-3-6(9)7-5/h1-4H,(H,7,9)
• InChI Key: KRZYMTAWRSVBPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C=O
• Molecular Formula: C6H5NO2
• DSSTOX Substance ID: DTXSID20621574
• Molecular Weight: 123.11 g/mol
• CAS RN: 358751-77-6

Description

6-Oxo-1,6-dihydropyridine-2-carbaldehyde is a chemical compound with the molecular formula C6H5NO2. Its IUPAC name is 6-oxo-1H-pyridine-2-carbaldehyde. It is also known by other names such as 2-Pyridone-6-carboxaldehyde and 6-Hydroxypicolinaldehyde.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation C1=CC(=O)NC(=C1)C=O. The InChI code for this compound is 1S/C6H5NO2/c8-4-5-2-1-3-6(9)7-5/h1-4H,(H,7,9).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 123.11 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 1. Its exact mass and monoisotopic mass are 123.032028402 g/mol. The topological polar surface area is 46.2 Ų. It has a heavy atom count of 9.

Scientific Research Applications

Synthesis and Drug Delivery Systems

6-Oxo-1,6-dihydropyridine-2-carbaldehyde and its derivatives are significant in the synthesis of various compounds with potential biological activities. For instance, new 1,4-dihydropyridine derivatives were synthesized by introducing 4-pyrone ring systems, which were then evaluated for their calcium channel blocking activity, although they showed weak effects (Shahrisa et al., 2012). Additionally, 1-Methylpyridine-2-carbaldehyde oxime, a quaternary pyridinium salt, can be efficiently delivered through the blood-brain barrier in its dihydropyridine prodrug form. This redox system was used to study the elimination rate from the brain of a small quaternary salt, supporting the hypothesis of an active transport mechanism for eliminating organic ions from the brain (Bodor et al., 1978).

Chemical Synthesis and Structural Analysis

In chemical synthesis, this compound plays a role in the formation of various heterocyclic compounds. The synthesis of dimethylindium-pyridine-2-carbaldehyde oximate exemplifies this, showcasing the compound's ability to coordinate through both nitrogen atoms to one indium atom, and through its oxygen atom to another indium atom of the dimer (Shearer et al., 1980). Also, the aminomethylation of 6-amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles leads to the formation of various triazine derivatives, as demonstrated in the synthesis of pyrido[1,2-a][1,3,5]triazine derivatives (Khrustaleva et al., 2014).

Catalysis and Reaction Mechanisms

The compound is also involved in catalytic and reaction mechanisms. For example, a study presented a general catalytic oxo-hetero-Diels-Alder reaction for pro-chiral aldehyde and ketone N-oxy-pyridines, catalyzed by chiral copper(II)-bisoxazoline complexes, resulting in optically active six-membered oxygen heterocycles (Landa et al., 2007).

Safety and Hazards

The safety information for 6-Oxo-1,6-dihydropyridine-2-carbaldehyde indicates that it has hazard statements H315, H319, and H335. The precautionary statements are P261, P305+P351+P338.

Mechanism of Action

Target of Action

Pyridine-containing compounds have been found to have medicinal applications as antiviral, anticholinesterase activities, antimalarial, antimicrobial, antidiabetic, and anticancer agents .

Mode of Action

It is known that pyridine derivatives can interact with multiple receptors, which can be beneficial in developing new therapeutic agents .

Biochemical Pathways

Pyridones are known to be oxidation products of nicotinamide, its methylated form, and its ribosylated form .

Result of Action

It has been used in various chemical reactions, such as the aldol addition reaction with pyruvate .